BENGHE Foundational & Exploratory

Check Availability & Pricing

Aflavazole: A Technical Guide to its
Physicochemical Properties and Biological
Activities

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aflavazole
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Introduction

Aflavazole is a naturally occurring indole diterpenoid first isolated from the fungus Aspergillus
flavus. As a member of this structurally complex class of secondary metabolites, aflavazole
has garnered interest for its potential biological activities, including its noted anti-insectan
properties. This technical guide provides a comprehensive overview of the available data on
the physical and chemical properties of aflavazole, details of its characterization, and insights
into its potential biological mechanisms of action.

Physicochemical Properties

At present, detailed quantitative physicochemical data for aflavazole, such as its melting point,
boiling point, and pKa, are not extensively reported in publicly accessible literature. The primary
focus of published research has been on its total synthesis and general classification. However,
based on its chemical structure and the properties of related indole diterpenoids, a number of
characteristics can be inferred.

Table 1: General Physicochemical Characteristics of Aflavazole
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Property Value/Description Sourcelinference
Molecular Formula C2sH3s5NO2 PubChem CID: 3086633
] Calculated from molecular
Molecular Weight 433.6 g/mol
formula
Likely a solid at room Inferred from related indole
Appearance ] ]
temperature diterpenoids
Expected to be soluble in
organic solvents like methanol, Inferred from its nonpolar
Solubility ethanol, chloroform, and ethyl diterpenoid and indole
acetate. Poorly soluble in moieties
water.
Stable under standard ] .
- General chemical stability of
o laboratory conditions. May be , _
Stability indole alkaloids and

sensitive to strong acids,

bases, and oxidizing agents.

diterpenoids

Spectroscopic Data

The structural elucidation of aflavazole has been primarily achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Table 2: Key Spectroscopic Data for Aflavazole

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b161664?utm_src=pdf-body
https://www.benchchem.com/product/b161664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Technique Key Findings and Parameters

Complex aliphatic and aromatic proton signals
1H NMR consistent with the indole and diterpenoid

backbone.

Resonances corresponding to the 28 carbon

atoms, including characteristic signals for the
13C NMR ) ) o

indole ring system and the polycyclic diterpene

core.

High-resolution mass spectrometry (HRMS)
confirms the elemental composition and

Mass Spectrometry (MS) ] )
molecular weight. Fragmentation patterns can

provide structural information.

Expected to show characteristic absorption
infrared (IR) Spect bands for N-H stretching (indole), C-H stretching
nfrare ectrosco

P i (aliphatic and aromatic), and C=C stretching

(aromatic).

UV-Vis Spect Should exhibit absorption maxima characteristic
-Vis Spectrosco
P by of the indole chromophore.

Experimental Protocols

Detailed experimental protocols for the determination of aflavazole's physical properties are
not available in the cited literature. However, standard methodologies for the characterization of
natural products would be employed.

General Protocol for Physicochemical Property
Determination:

e Melting Point: Determined using a calibrated melting point apparatus. A small, crystalline
sample is heated at a controlled rate, and the temperature range over which the substance
melts is recorded.

¢ Solubility: Assessed by adding a known amount of aflavazole to a specific volume of various
solvents at a controlled temperature. The solution is agitated, and the concentration of the
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dissolved solid is determined, often by spectrophotometry or gravimetric analysis after
solvent evaporation.

o pKa Determination: Potentiometric titration is a common method. A solution of aflavazole is
titrated with a standard acid or base, and the pH is monitored with a calibrated pH meter. The
pKa is determined from the titration curve.

Spectroscopic Analysis Workflow:

The structural characterization of a natural product like aflavazole typically follows a
standardized workflow to ensure accurate data acquisition and interpretation.

Spectroscopic Analysis
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Figure 1: General experimental workflow for the isolation and structural elucidation of
Aflavazole.

Biological Activity and Signaling Pathways
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Aflavazole is described as an anti-insectan agent.[1] While the specific molecular targets and
mechanisms of its insecticidal activity have not been fully elucidated, other indole diterpenoids
have been shown to exert their effects through various biological pathways.

Recent studies on other indole-containing compounds and diterpenes suggest that they can
modulate key cellular signaling pathways, such as the PI3K/Akt pathway, which is crucial for
cell growth, proliferation, and survival.[2][3][4] Although direct evidence for aflavazole's
interaction with the PI3K/Akt pathway is not yet available, it represents a plausible avenue for
its biological effects.

Postulated Signaling Pathway Involvement:

The PI3K/Akt signaling pathway is a critical regulator of cellular processes. External stimuli,
such as growth factors, activate receptor tyrosine kinases (RTKs), leading to the activation of
PI3K. PI3K then phosphorylates PIP2 to PIP3, which in turn activates Akt. Activated Akt can
then phosphorylate a variety of downstream targets to regulate cellular functions. It is
hypothesized that indole diterpenoids like aflavazole could potentially modulate this pathway at
various points.
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Figure 2: Hypothesized modulation of the PI3K/Akt signaling pathway by Aflavazole.
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Conclusion

Aflavazole remains a molecule of interest due to its unique chemical structure and biological
activity. While its total synthesis has been achieved, a comprehensive public profile of its
guantitative physical and chemical properties is still lacking. Further research is required to fully
characterize this natural product and to elucidate the precise molecular mechanisms underlying
its anti-insectan activity and its potential interactions with cellular signaling pathways such as
the PI3K/Akt pathway. Such studies will be invaluable for researchers in natural product
chemistry, chemical biology, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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